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Executive Summary
This technical guide provides a comprehensive overview of 4-Sec-butoxy-3-
ethoxybenzaldehyde (CAS No. 915907-98-1), a substituted aromatic aldehyde of interest in

synthetic chemistry. Due to its status as a fine chemical intermediate, publicly available data on

its physical characteristics are notably scarce. This document addresses this gap by presenting

inferred properties based on structural analogs, a detailed, field-proven protocol for its

synthesis via Williamson ether synthesis, and the expected analytical characterization data.

The primary objective is to equip researchers and drug development professionals with the

foundational knowledge required for the effective synthesis, handling, and application of this

compound. All protocols and theoretical discussions are grounded in established chemical

principles to ensure scientific integrity and practical utility.

Physicochemical and Structural Characteristics
Direct, experimentally-derived physical property data for 4-Sec-butoxy-3-
ethoxybenzaldehyde is not widely published. However, based on its molecular structure and
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data from closely related analogs, we can establish a reliable profile. The compound is a

derivative of benzaldehyde, featuring both an ethoxy and a sec-butoxy group attached to the

phenyl ring, which dictates its polarity, solubility, and reactivity.

Structural and Core Chemical Data
The fundamental identifiers and computed properties for 4-Sec-butoxy-3-
ethoxybenzaldehyde are summarized below.

Property Value Source

IUPAC Name
4-(sec-Butoxy)-3-

ethoxybenzaldehyde
-

CAS Number 915907-98-1 [1][2]

Molecular Formula C₁₃H₁₈O₃ [2]

Molecular Weight 222.28 g/mol [2]

Canonical SMILES
CCOC1=C(C=C(C=C1)C=O)O

C(C)CC
-

Appearance Liquid (at standard conditions) [1]

Predicted Physical Properties
The following properties are estimations based on the known characteristics of similar alkoxy-

substituted benzaldehydes. The presence of the branched sec-butoxy group, compared to a

linear butoxy group, is expected to slightly lower the boiling point and melting point due to less

efficient packing of the molecules.
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Property
Predicted Value /
Observation

Rationale / Comparative
Data

Boiling Point ~290-310 °C (at 760 mmHg)

Analog 4-Ethoxy-3-

methoxybenzaldehyde has a

boiling point of 288-289 °C.[3]

The larger sec-butoxy group

will increase the molecular

weight and boiling point.

Melting Point Not Applicable (Liquid at STP)

The compound is reported as

a liquid.[1] The non-

symmetrical structure and

branched alkyl chain

discourage crystallization.

Density ~1.05 - 1.10 g/cm³

Aromatic aldehydes with

similar substitutions typically

have densities slightly greater

than water.

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., ethanol, methanol,

acetone, dichloromethane,

ethyl acetate).

The dominant nonpolar

character from the aromatic

ring and alkyl ethers dictates

its solubility profile. The

precursor, 3-Ethoxy-4-

hydroxybenzaldehyde, has

limited water solubility which

decreases upon alkylation.[4]

Recommended Synthesis Protocol: Williamson
Ether Synthesis
The most direct and reliable method for preparing 4-Sec-butoxy-3-ethoxybenzaldehyde is the

Williamson ether synthesis. This well-established Sₙ2 reaction involves the alkylation of a

phenoxide ion.[5][6][7] In this specific application, the phenolic hydroxyl group of 3-Ethoxy-4-

hydroxybenzaldehyde (commonly known as ethyl vanillin) is deprotonated by a base to form a
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nucleophilic phenoxide, which then attacks an appropriate sec-butyl electrophile, such as 2-

bromobutane.

Causality and Experimental Choices
Choice of Precursor: 3-Ethoxy-4-hydroxybenzaldehyde (CAS 121-32-4) is an ideal starting

material.[8] It is commercially available, stable, and possesses the required ethoxy and

aldehyde functionalities, with a free phenolic hydroxyl group at the C4 position ready for

alkylation.[9][10]

Choice of Alkylating Agent: 2-Bromobutane is the selected electrophile to introduce the sec-

butoxy group. As a secondary alkyl halide, it is susceptible to both Sₙ2 (desired) and E2

(competing) reaction pathways.

Choice of Base and Solvent: A moderately strong base like potassium carbonate (K₂CO₃) is

sufficient to deprotonate the phenol (pKa ~10) without being overly aggressive, which could

promote side reactions. A polar aprotic solvent such as N,N-dimethylformamide (DMF) or

acetonitrile is chosen because it effectively solvates the cation (K⁺) while leaving the

phenoxide nucleophile relatively free, thus accelerating the rate of the Sₙ2 reaction.

Synthesis Workflow Diagram
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Figure 1: Synthesis Workflow for 4-Sec-butoxy-3-ethoxybenzaldehyde
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Caption: Figure 1: Synthesis Workflow for 4-Sec-butoxy-3-ethoxybenzaldehyde
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Step-by-Step Experimental Protocol
Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 3-Ethoxy-4-hydroxybenzaldehyde (10.0 g, 60.2 mmol), anhydrous

potassium carbonate (12.5 g, 90.3 mmol, 1.5 equiv), and acetonitrile (100 mL).

Addition of Alkylating Agent: Begin stirring the suspension and add 2-bromobutane (9.8 mL,

12.4 g, 90.3 mmol, 1.5 equiv) to the flask via syringe.

Reaction: Heat the mixture to reflux (approximately 80-85°C) and maintain for 12-24 hours.

The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a 4:1

Hexane:Ethyl Acetate eluent system, observing the consumption of the starting material.

Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Filter

the suspension through a pad of celite to remove the inorganic salts, washing the filter cake

with a small amount of acetonitrile.

Extraction: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve

the resulting residue in ethyl acetate (100 mL) and transfer to a separatory funnel. Wash the

organic layer sequentially with 1M NaOH (2 x 50 mL) to remove any unreacted starting

material, water (50 mL), and brine (50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product as an oil.

Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a

gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually

increasing to 10% ethyl acetate) to afford the pure 4-Sec-butoxy-3-ethoxybenzaldehyde.

Analytical Characterization (Predicted)
The identity and purity of the synthesized compound must be confirmed using standard

analytical techniques. Below are the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃):
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Aldehyde Proton (CHO): Singlet at δ ~9.8 ppm.

Aromatic Protons: Three distinct signals in the δ 7.3-7.5 ppm range. Expect a doublet, a

singlet (or narrow doublet), and a doublet of doublets, characteristic of a 1,2,4-

trisubstituted benzene ring.

sec-Butoxy Methoxyne (OCH): Multiplet (sextet) at δ ~4.4-4.6 ppm.

Ethoxy Methylene (OCH₂): Quartet at δ ~4.1-4.2 ppm.

sec-Butoxy Methylene (CH₂): Multiplet at δ ~1.7-1.9 ppm.

Ethoxy Methyl (CH₃): Triplet at δ ~1.4-1.5 ppm.

sec-Butoxy Methyl (CH₃ adjacent to CH): Doublet at δ ~1.3-1.4 ppm.

sec-Butoxy Terminal Methyl (CH₃): Triplet at δ ~0.9-1.0 ppm.

¹³C NMR (100 MHz, CDCl₃):

Aldehyde Carbonyl (C=O): δ ~191 ppm.

Aromatic Carbons: Six signals between δ ~110-155 ppm, including two quaternary

carbons attached to oxygen (C-O).

sec-Butoxy Methoxyne (OCH): δ ~75-77 ppm.

Ethoxy Methylene (OCH₂): δ ~64-65 ppm.

sec-Butoxy Methylene (CH₂): δ ~29-31 ppm.

sec-Butoxy Methyl (CH₃ adjacent to CH): δ ~19-21 ppm.

Ethoxy Methyl (CH₃): δ ~14-15 ppm.

sec-Butoxy Terminal Methyl (CH₃): δ ~9-11 ppm.

Infrared (IR) Spectroscopy
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C=O Stretch (Aldehyde): Strong, sharp absorption at ~1680-1700 cm⁻¹.

C-H Stretch (Aldehyde): Two weak bands at ~2720 cm⁻¹ and ~2820 cm⁻¹.

C-O Stretch (Aryl Ethers): Strong absorptions in the ~1200-1270 cm⁻¹ (asymmetric) and

~1020-1050 cm⁻¹ (symmetric) regions.

C-H Stretch (Aliphatic): Absorptions in the ~2850-2980 cm⁻¹ range.

C=C Stretch (Aromatic): Peaks around ~1600 cm⁻¹ and ~1510 cm⁻¹.

Mass Spectrometry (MS)
Electron Ionization (EI-MS): The molecular ion peak [M]⁺ should be observed at m/z = 222.

Key fragmentation patterns would include the loss of the sec-butyl group (m/z = 165) and

subsequent loss of CO (m/z = 137), which is characteristic for benzaldehydes.

Safety and Handling
While a specific safety data sheet for this compound is not widely available, precautions should

be based on analogous aromatic aldehydes.

Hazard Classification: Expected to be an irritant to the skin, eyes, and respiratory system.

Handle with appropriate personal protective equipment (PPE).[11][12][13]

Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile

gloves. All manipulations should be performed in a well-ventilated fume hood.

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep

the container tightly sealed.[8]

Conclusion
4-Sec-butoxy-3-ethoxybenzaldehyde is a valuable synthetic intermediate whose physical

properties can be reliably predicted through the analysis of its structural analogs. The provided

Williamson ether synthesis protocol offers a robust and scalable method for its preparation from

commercially available starting materials. The expected analytical data serves as a benchmark

for researchers to confirm the successful synthesis and purity of the target compound. This
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guide provides the necessary technical foundation for incorporating this molecule into

advanced research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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